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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the various hydrated forms of

magnesium nitrate. Magnesium nitrate, an inorganic salt with the formula Mg(NO₃)₂, exists in

several hydration states, each with distinct physicochemical properties. Understanding these

differences is crucial for applications in chemical synthesis, materials science, and

pharmaceutical development, where magnesium nitrate can be used as a dehydrating agent, a

source of magnesium and nitrate ions, or a component in fertilizer formulations.[1] This

document details the properties of the anhydrous, dihydrate, hexahydrate, and other reported

hydrates of magnesium nitrate, outlines the experimental protocols for their characterization,

and illustrates the relationships between these forms.

Physicochemical Properties of Magnesium Nitrate
Hydrates
The most common hydrates of magnesium nitrate are the hexahydrate and the dihydrate, with

the anhydrous form also being significant. Other, less stable hydrates, such as the nonahydrate

and a metastable tetrahydrate, have also been reported in the literature. The anhydrous form is

highly hygroscopic and will readily absorb atmospheric moisture to form the hexahydrate.[1] All

forms are white, crystalline solids.[1]

The following tables summarize the key quantitative data for the primary hydrates of

magnesium nitrate.
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Table 1: General and Physical Properties

Property
Anhydrous
(Mg(NO₃)₂)

Dihydrate
(Mg(NO₃)₂·2H₂O)

Hexahydrate
(Mg(NO₃)₂·6H₂O)

Molar Mass ( g/mol ) 148.32[1] 184.35[1] 256.41[1]

Appearance
White crystalline

solid[1]
White crystalline solid

White crystalline

solid[1]

Density (g/cm³) 2.3[1] 2.0256[1] 1.464[1]

Melting Point (°C) N/A (decomposes) 129[1] 88.9[1]

Boiling Point (°C) 330 (decomposes)[1] N/A 330 (decomposes)[1]

Solubility in Water (

g/100 mL)
Highly soluble Highly soluble 71 at 25 °C[1]

Table 2: Crystallographic Data

Property Anhydrous (Mg(NO₃)₂)
Hexahydrate
(Mg(NO₃)₂·6H₂O)

Crystal System Cubic[1][2] Monoclinic[3]

Space Group Pa-3[2] P2₁/c[3]

Lattice Parameters a = 7.54 Å[2]
a = 12.695 Å, b = 6.240 Å, c =

6.602 Å, β = 86.154°[3]

Table 3: Solubility in Water at Various Temperatures
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Temperature (°C) Solubility ( g/100 g H₂O)

0 63.9

10 70.07

20 81.8

30 93.7

30 73.6[4]

Relationships and Transformations of Magnesium
Nitrate Hydrates
The different hydrates of magnesium nitrate are interconvertible, primarily through hydration

and dehydration processes. The most common transformation is the thermal decomposition of

the hexahydrate.

Dehydration Pathway
Upon heating, magnesium nitrate hexahydrate undergoes a stepwise dehydration process. It

first loses water molecules to form the dihydrate, which upon further heating, can form the

anhydrous salt.[5] Eventually, at higher temperatures, the anhydrous salt decomposes to

magnesium oxide, nitrogen oxides, and oxygen.[1][5]

Mg(NO₃)₂·6H₂O
(Hexahydrate)

Mg(NO₃)₂·2H₂O
(Dihydrate)

-4H₂O Mg(NO₃)₂
(Anhydrous)

-2H₂O MgO + NOₓ + O₂

(Decomposition Products)
Heat
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Dehydration pathway of magnesium nitrate hexahydrate.

Known Hydrates of Magnesium Nitrate
The following diagram illustrates the known hydration states of magnesium nitrate.
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Hydrates

Mg(NO₃)₂

Anhydrous
Mg(NO₃)₂

Dihydrate
Mg(NO₃)₂·2H₂O

Tetrahydrate (metastable)
Mg(NO₃)₂·4H₂O

Hexahydrate
Mg(NO₃)₂·6H₂O

Nonahydrate
Mg(NO₃)₂·9H₂O
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Known hydrates of magnesium nitrate.

Experimental Protocols for Characterization
The characterization of magnesium nitrate hydrates relies on a suite of analytical techniques to

determine their structure, composition, and thermal properties.

Thermal Analysis (TGA/DSC)
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are crucial for

studying the dehydration and decomposition processes.

Objective: To determine the water content and thermal stability of the hydrates.

Instrumentation: A simultaneous TGA/DSC instrument.

Methodology:

An empty sample crucible (e.g., alumina or platinum) is run as a baseline.

A small, accurately weighed sample (typically 5-10 mg) of the magnesium nitrate hydrate

is placed in the crucible.

The sample is heated at a constant rate (e.g., 5, 10, or 20 °C/min) under a controlled

atmosphere (e.g., nitrogen or air) with a constant flow rate (e.g., 50 mL/min).

The weight loss (TGA) and heat flow (DSC) are recorded as a function of temperature.
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Data Analysis: The TGA curve reveals the stepwise loss of water molecules, allowing for the

determination of the hydration state. The DSC curve shows endothermic or exothermic

events associated with dehydration, melting, and decomposition.

Start
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(5-10 mg)

TGA/DSC Instrument Setup
(Heating Rate, Atmosphere)

Run Experiment

Record Weight Loss (TGA)
and Heat Flow (DSC)

Data Analysis
(Determine Dehydration Steps,

Transition Temperatures)

End

Click to download full resolution via product page

Workflow for Thermal Analysis of magnesium nitrate hydrates.

X-ray Diffraction (XRD)
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Powder X-ray Diffraction (PXRD) is used to identify the crystalline phases of the different

hydrates and to determine their crystal structures.

Objective: To identify the specific hydrate form and determine its crystal structure.

Instrumentation: A powder X-ray diffractometer.

Methodology:

A finely ground powder of the magnesium nitrate hydrate is placed on a sample holder.

The sample is irradiated with a monochromatic X-ray beam (e.g., Cu Kα radiation, λ =

1.5418 Å).

The intensity of the diffracted X-rays is measured as a function of the diffraction angle

(2θ).

The scan is typically performed over a range of 2θ values (e.g., 10-70°).

Data Analysis: The resulting diffraction pattern, with its unique set of peaks, serves as a

fingerprint for the specific hydrate. The peak positions can be used to determine the lattice

parameters, and the full pattern can be refined to solve the crystal structure.

Vibrational Spectroscopy (Raman and IR)
Raman and Infrared (IR) spectroscopy are used to probe the vibrational modes of the nitrate

ions and the water molecules, providing information on the local chemical environment and

bonding.

Objective: To characterize the coordination environment of the nitrate ions and the nature of

the water of hydration.

Instrumentation:

Raman: A Raman spectrometer, often with a laser excitation wavelength of 532 nm or 785

nm.
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IR: A Fourier Transform Infrared (FTIR) spectrometer, often with an Attenuated Total

Reflectance (ATR) accessory for solid samples.

Methodology:

Raman: The sample is illuminated with a monochromatic laser, and the scattered light is

collected and analyzed.

FTIR-ATR: The sample is placed in direct contact with an ATR crystal (e.g., diamond or

ZnSe), and the IR beam is passed through the crystal.

Data Analysis: The positions and shapes of the vibrational bands in the spectra provide

information about the symmetry of the nitrate ion (which can indicate whether it is

coordinated to the magnesium ion) and the hydrogen bonding environment of the water

molecules.

This guide provides a foundational understanding of the different hydrates of magnesium

nitrate. For more specific applications, further investigation into the properties and behavior of

these compounds under relevant conditions is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Magnesium nitrate - Wikipedia [en.wikipedia.org]

2. next-gen.materialsproject.org [next-gen.materialsproject.org]

3. mp-734042: MgH12(NO6)2 (monoclinic, P2_1/c, 14) [legacy.materialsproject.org]

4. brainly.com [brainly.com]

5. ATR-FTIR spectroscopy and spectroscopic imaging to investigate the behaviour of
proteins subjected to freeze–thaw cycles in droplets, wells, and under flow - PMC
[pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b080624?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Magnesium_nitrate
https://next-gen.materialsproject.org/materials/mp-771046
https://legacy.materialsproject.org/materials/mp-734042/
https://brainly.com/question/30897334
https://pmc.ncbi.nlm.nih.gov/articles/PMC8095035/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8095035/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8095035/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Magnesium Nitrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080624#understanding-the-different-hydrates-of-
magnesium-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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